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Abstract
Dimethyl sulfate (DMS) is a powerful and highly efficient methylating agent extensively utilized

in organic synthesis for the introduction of methyl groups onto a variety of nucleophilic

substrates. Valued for its high reactivity and low cost, it serves as a critical reagent in the

industrial manufacturing of pharmaceuticals, dyes, perfumes, and agricultural chemicals.[1][2]

[3] This technical guide provides an in-depth overview of dimethyl sulfate, covering its

chemical properties, reaction mechanisms, and diverse applications. It includes detailed

experimental protocols for O-, N-, and S-methylation, quantitative data summaries, and crucial

safety and handling procedures to ensure its safe and effective use in a laboratory setting.

Introduction
Dimethyl sulfate ((CH₃)₂SO₄ or Me₂SO₄) is the diester of methanol and sulfuric acid. It is a

potent, versatile, and cost-effective methylating agent preferred in many industrial processes

for its high reactivity.[1][4] DMS efficiently transfers a methyl group to a wide range of

substrates containing active hydrogen, including phenols, amines, thiols, and carboxylic acids.

[5][6] The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2)

mechanism.[1][7]

Despite its utility, the use of dimethyl sulfate is accompanied by significant health risks. It is

classified as extremely toxic, corrosive, and a probable human carcinogen (IARC Group 2A).[8]
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[9] Its high toxicity, coupled with a lack of immediate warning symptoms, necessitates stringent

safety protocols, including handling within a fume hood and the use of appropriate personal

protective equipment (PPE).[8][10] This guide aims to provide the necessary technical details

for researchers to harness the synthetic power of DMS while mitigating its associated risks.

Physicochemical Properties
Dimethyl sulfate is a colorless, oily liquid with a faint, onion-like odor.[1] Key physical and

chemical properties are summarized in the table below.

Property Value Reference(s)

Chemical Formula C₂H₆O₄S [1]

Molar Mass 126.13 g/mol [1]

Appearance Colorless, oily liquid [1][4]

Density 1.33 g/mL [1]

Boiling Point 188 °C (decomposes) [1]

Melting Point -32 °C [1]

Solubility

Soluble in acetone, benzene,

ether, dioxane. Reacts with

water.

[2][4]

Vapor Pressure 0.5 mmHg at 20 °C [8]

Flash Point 83 °C [8]

Mechanism of Methylation
Dimethyl sulfate is a classic electrophile that delivers a methyl group to a nucleophile through

an SN2 reaction. The methylsulfate anion ([CH₃OSO₃]⁻) is an excellent leaving group,

facilitating the reaction. The first methyl group is transferred much more rapidly than the

second.[1] The reaction is versatile, allowing for the methylation of oxygen, nitrogen, and sulfur

nucleophiles.
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Experimental Workflow for DMS Methylation

Preparation

Reaction

Workup & Purification

Safety Critical Steps

1. Setup
Assemble glassware in fume hood

2. Charge Reagents
Add substrate, base, and solvent

Wear Full PPE

3. Add DMS
Add dropwise, control temperature

4. Heat & Monitor
Reflux/heat as needed, monitor by TLC/GC

Use Fume Hood

5. Cool & Quench
Cool to RT, add aqueous base (e.g., NH₄OH, NaOH)

6. Extraction
Partition between organic solvent and water

Handle Waste Properly

7. Dry & Concentrate
Dry organic layer (e.g., MgSO₄), remove solvent

8. Purify
Column chromatography, distillation, or recrystallization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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